A convenient cyclization of dimethyl esters of C6–C9α,α′-dibromoalkanedioic acids to the corresponding dimethyl cycloalk-1-ene-1,2-dicarboxylates
Journal of the Chemical Society D: Chemical Communications Pub Date: DOI: 10.1039/C29710000090
Abstract
Several dimethyl α,α′-dibromoalkanedicarboxylates when treated with sodium hydride in dimethylformamide yield the corresponding dimethyl cycloalk-1-ene-1,2-dicarboxylates: evidence is presented supporting the existence of dimethyl cycloprop-1-ene-1,2-dicarboxylate as an intermediate in the reaction of dimethyl α,α′-dibromoglutarate with potassium t-butoxide.
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